(5-Methylpyridin-2-yl)methanesulfonyl chloride

• Molecular Formula: C7H8ClNO2S
• Molecular Weight: 205.66 g/mol
• IUPAC Name: (5-methylpyridin-2-yl)methanesulfonyl chloride
• InChI: InChI=1S/C7H8ClNO2S/c1-6-2-3-7(9-4-6)5-12(8,10)11/h2-4H,5H2,1H3
• InChI Key: VCSBKEFDQPPQOC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C=C1)CS(=O)(=O)Cl

Description

(5-Methylpyridin-2-yl)methanesulfonyl chloride is a sulfonyl chloride derivative featuring a pyridine ring substituted with a methyl group at the 5-position and a methanesulfonyl chloride group at the 2-position. This compound is structurally analogous to methanesulfonyl chloride (CH₃SO₂Cl, CAS 124-63-0) but incorporates a heteroaromatic pyridine moiety. Such modifications are expected to influence its physicochemical properties, reactivity, and biological activity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (5-Methylpyridin-2-yl)methanesulfonyl chloride typically involves the reaction of 5-methylpyridine with methanesulfonyl chloride in the presence of a base such as triethylamine . The reaction is carried out under anhydrous conditions to prevent hydrolysis of the sulfonyl chloride group .

Industrial Production Methods

the general approach involves large-scale synthesis using similar reaction conditions as in laboratory settings, with optimizations for yield and purity .

Chemical Reactions Analysis

Types of Reactions

(5-Methylpyridin-2-yl)methanesulfonyl chloride undergoes various chemical reactions, including:

Nucleophilic substitution: The sulfonyl chloride group can be replaced by nucleophiles such as amines, alcohols, and thiols.

Oxidation and reduction: The compound can participate in redox reactions, although specific examples are less common.

Common Reagents and Conditions

Nucleophilic substitution: Common reagents include amines, alcohols, and thiols.

Oxidation and reduction: Specific reagents and conditions depend on the desired transformation.

Major Products Formed

The major products formed from nucleophilic substitution reactions include sulfonamides, sulfonate esters, and sulfonate thioesters .

Scientific Research Applications

(5-Methylpyridin-2-yl)methanesulfonyl chloride is used in various scientific research applications, including:

Chemistry: As a building block for the synthesis of more complex molecules.

Biology: In the modification of biomolecules for studying biological processes.

Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (5-Methylpyridin-2-yl)methanesulfonyl chloride involves its reactivity as a sulfonyl chloride. The sulfonyl chloride group is highly electrophilic, making it susceptible to nucleophilic attack. This reactivity is exploited in various chemical transformations, where the compound acts as a sulfonylating agent .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Physicochemical Properties

The pyridine ring in (5-Methylpyridin-2-yl)methanesulfonyl chloride introduces aromaticity and a nitrogen heteroatom, which may enhance polarity and alter solubility compared to aliphatic sulfonyl chlorides like methanesulfonyl chloride. Key differences include:

Property	Methanesulfonyl Chloride	Tosyl Chloride (p-toluenesulfonyl chloride)	(5-Methylpyridin-2-yl)methanesulfonyl Chloride (Estimated)
Molecular Weight	114.55 g/mol	190.65 g/mol	~175.6 g/mol
Boiling Point	60°C (21 mmHg)	134°C (10 mmHg)	Likely higher due to aromaticity
Density	1.48 g/mL (25°C)	1.32 g/mL	Similar to aromatic sulfonyl chlorides (~1.3–1.5 g/mL)
Reactivity	Highly reactive with nucleophiles	Moderate reactivity (steric hindrance)	Enhanced reactivity due to electron-withdrawing pyridine ring
Water Sensitivity	Hydrolyzes readily	Hydrolyzes slowly	Likely hydrolyzes faster than tosyl chloride